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Introduction
Nickel vanadium sulfides (Ni-V-S) have emerged as highly promising materials in the field of

electrochemistry, demonstrating significant potential for applications in energy storage and

catalysis. Their unique electronic structure, synergistic effects between nickel and vanadium,

and tunable morphologies contribute to their enhanced electrochemical performance. This

technical guide provides an in-depth overview of the core electrochemical properties of nickel

vanadium sulfides, focusing on their applications in supercapacitors and electrocatalysis for

hydrogen and oxygen evolution reactions. The information presented herein is compiled from

recent scientific literature to serve as a valuable resource for researchers and professionals in

related fields.

Electrochemical Applications and Performance
Nickel vanadium sulfides exhibit remarkable performance in several key electrochemical

applications. The combination of nickel's high electrical conductivity and vanadium's multiple

oxidation states leads to rich redox chemistry and improved charge storage capabilities.[1][2]

Supercapacitor Applications
As electrode materials for supercapacitors, nickel vanadium sulfides have demonstrated high

specific capacitance, excellent rate capability, and long-term cycling stability. The porous
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nanostructures often synthesized, such as nanoflowers and nanoparticles encapsulated in

graphene, provide large surface areas and efficient ion diffusion pathways, which are crucial for

high-performance energy storage.[2][3]

Electrocatalysis
In the realm of electrocatalysis, nickel vanadium sulfides have proven to be effective for both

the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER), which are

critical for water splitting to produce hydrogen fuel. Doping nickel sulfides with vanadium has

been shown to enhance catalytic activity by optimizing the electronic structure and increasing

the number of active sites.[4][5]

Quantitative Data Summary
The following tables summarize the key quantitative electrochemical performance data for

various nickel vanadium sulfide-based materials as reported in the literature.

Table 1: Supercapacitor Performance of Nickel Vanadium Sulfide Materials

Material
Compos
ition

Specific
Capacit
ance (F
g⁻¹)

Current
Density
(A g⁻¹)

Capacit
ance
Retentio
n (%)

Number
of
Cycles

Energy
Density
(W h
kg⁻¹)

Power
Density
(kW
kg⁻¹)

Referen
ce

NVS/G

composit

e

1437 1 91.2 10,000 74.7 0.8 [1][3]

NVS/G

composit

e

1050 20 91.2 10,000 - - [1][3]

V-Ni3S2

(VNS)
2072 1 86.4 10,000 81.33 0.16 [2]

NVS/G//r

GO ASC
210 1 88.2 10,000 74.7 0.8 [1]

Table 2: Electrocatalytic Performance of Nickel Vanadium Sulfide Materials
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Material
Compositio
n

Reaction
Overpotenti
al (mV) at
10 mA cm⁻²

Tafel Slope
(mV dec⁻¹)

Stability Reference

V-doped

Ni3S2

Nanowire

Arrays

HER 68 112

Stable after

thousands of

cycles

[4]

Li, V–Ni3S2 HER 90 - - [6]

V–Ni3S2/NF OER 273 56.67
Stable over

24 hours
[5]

VOx/Ni3S2@

NF
OER 358 - - [7][8]

Experimental Protocols
Detailed methodologies for the synthesis and electrochemical characterization of nickel

vanadium sulfides are crucial for reproducible research. The following sections outline typical

experimental procedures.

Synthesis Methodologies
A common and effective method for synthesizing nickel vanadium sulfide nanomaterials is the

hydrothermal or solvothermal method.[3][4][5] This approach allows for good control over the

morphology and composition of the final product.

Typical Hydrothermal Synthesis of V-doped Ni3S2 Nanowire Arrays on Nickel Foam:[4]

Precursor Solution Preparation: A specific molar ratio of nickel and vanadium precursors

(e.g., nickel chloride, ammonium vanadate) and a sulfur source (e.g., thiourea) are dissolved

in a solvent, which is often a mixture of deionized water and ethanol.

Hydrothermal Reaction: A piece of cleaned nickel foam is immersed in the precursor solution

within a Teflon-lined stainless-steel autoclave.
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Heating: The autoclave is sealed and heated to a specific temperature (e.g., 120-200°C) for

a designated period (e.g., 6-24 hours).

Product Recovery: After cooling to room temperature, the nickel foam with the grown

nanowire arrays is removed, washed with deionized water and ethanol, and dried in a

vacuum oven.

Electrochemical Characterization
The electrochemical properties of nickel vanadium sulfide electrodes are typically evaluated

using a three-electrode system in an appropriate electrolyte (e.g., 3 M KOH for

supercapacitors, 1 M KOH for OER/HER).[1][5]

Standard Electrochemical Measurements:

Cyclic Voltammetry (CV): Performed to assess the capacitive behavior and redox reactions

of the material. The measurements are taken within a specific potential window at various

scan rates.[1]

Galvanostatic Charge-Discharge (GCD): Used to determine the specific capacitance, energy

density, and power density of the electrode material by charging and discharging it at

constant currents.[1]

Electrochemical Impedance Spectroscopy (EIS): Conducted to investigate the charge

transfer and diffusion processes at the electrode-electrolyte interface. The data is typically

collected over a frequency range (e.g., 100 kHz to 0.01 Hz).[1]

Linear Sweep Voltammetry (LSV): Employed to evaluate the electrocatalytic activity for HER

and OER by measuring the current density as a function of the applied potential. The

overpotential required to achieve a certain current density (e.g., 10 mA cm⁻²) is a key

performance metric.[5]

Tafel Plots: Derived from the LSV data, the Tafel slope provides insights into the reaction

kinetics of the catalytic process.[4][5]

Visualizations
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The following diagrams illustrate key concepts and workflows related to the study of nickel

vanadium sulfides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15484145?utm_src=pdf-body-img
https://www.benchchem.com/product/b15484145?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. Vanadium Doped Nickel Sulfide@ Nickel Foam Electrode for Hybrid Supercapacitors |
CoLab [colab.ws]

3. Rational Fabrication of Nickel Vanadium Sulfide Encapsulated on Graphene as an
Advanced Electrode for High-Performance Supercapacitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. Ni-MOF precursor assisted formation of vanadium doped nickel sulfide nanorods for
boosting the electrocatalytic oxygen evolution reaction - CrystEngComm (RSC Publishing)
[pubs.rsc.org]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. Amorphous nickel sulfide nanosheets with embedded vanadium oxide nanocrystals on
nickel foam for efficient electrochemical water oxidation - Journal of Materials Chemistry A
(RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [A Technical Guide to the Electrochemical Properties of
Nickel Vanadium Sulfides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484145#electrochemical-properties-of-nickel-
vanadium-sulfides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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